Cas no 1016709-31-1 (2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE)

2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide is a brominated thiazole derivative with potential applications in pharmaceutical and agrochemical research. Its molecular structure features a reactive bromine substituent, enabling further functionalization, while the thiazole moiety contributes to its bioactivity. This compound is particularly valued for its role as an intermediate in the synthesis of more complex molecules, including potential drug candidates. Its stability under standard laboratory conditions and well-defined reactivity profile make it a reliable building block for heterocyclic chemistry. The presence of both bromine and a thiazole ring enhances its utility in cross-coupling reactions and targeted modifications, supporting diverse synthetic pathways.

2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE structure

1016709-31-1 structure

Product Name:2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE

CAS No:1016709-31-1

MF:C₉H₁₃BrN₂OS

MW:277.181319952011

MDL:MFCD09815594

CID:5165882

Update Time:2025-06-27

2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE Chemical and Physical Properties

Names and Identifiers

- Butanamide, 2-bromo-3-methyl-N-(5-methyl-2-thiazolyl)-
- 2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE
- MDL： MFCD09815594
- Inchi： 1S/C9H13BrN2OS/c1-5(2)7(10)8(13)12-9-11-4-6(3)14-9/h4-5,7H,1-3H3,(H,11,12,13)
- InChI Key： BIHPZBYMSOBWEN-UHFFFAOYSA-N
- SMILES： C(NC1=NC=C(C)S1)(=O)C(Br)C(C)C

2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-29177-0.05g	2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE	1016709-31-1	95%	0.05g	$419.0	2023-09-06
Enamine	EN300-29177-0.1g	2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE	1016709-31-1	95%	0.1g	$439.0	2023-09-06
Enamine	EN300-29177-0.25g	2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE	1016709-31-1	95%	0.25g	$459.0	2023-09-06
Enamine	EN300-29177-0.5g	2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE	1016709-31-1	95%	0.5g	$479.0	2023-09-06
Enamine	EN300-29177-1.0g	2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE	1016709-31-1	95%	1.0g	$499.0	2023-02-14
Enamine	EN300-29177-2.5g	2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE	1016709-31-1	95%	2.5g	$978.0	2023-09-06
Enamine	EN300-29177-5.0g	2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE	1016709-31-1	95%	5.0g	$1448.0	2023-02-14
Enamine	EN300-29177-10.0g	2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE	1016709-31-1	95%	10.0g	$2146.0	2023-02-14
Enamine	EN300-29177-1g	2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE	1016709-31-1	95%	1g	$499.0	2023-09-06
Enamine	EN300-29177-5g	2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE	1016709-31-1	95%	5g	$1448.0	2023-09-06

2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Additional information on 2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE

Research Brief on 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide (CAS: 1016709-31-1)

The compound 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide (CAS: 1016709-31-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide as a key intermediate in the synthesis of novel thiazole-based compounds. Thiazole derivatives are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of a bromine atom and a methyl group in the butanamide moiety of this compound enhances its reactivity, making it a valuable building block for the development of more complex molecules.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide on specific enzymatic targets involved in cancer cell proliferation. The results demonstrated moderate to strong inhibition of certain kinases, suggesting its potential as a lead compound for anticancer drug development. Further in vitro and in vivo studies are warranted to explore its efficacy and safety profile.

Another area of interest is the compound's potential application in infectious disease research. Preliminary data from a recent study indicated that derivatives of 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide exhibit activity against drug-resistant bacterial strains. This finding opens new avenues for the development of next-generation antibiotics, particularly in the face of rising antimicrobial resistance.

The synthesis of 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide has been optimized in recent years, with several research groups reporting improved yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the production process. These advancements are critical for scaling up the compound's availability for further research and potential clinical applications.

Despite the promising findings, challenges remain in the development of 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide-based therapeutics. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into tangible medical benefits.

In conclusion, 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide (CAS: 1016709-31-1) represents a promising candidate for further investigation in drug discovery. Its versatile chemical structure and demonstrated biological activities make it a valuable tool for the development of novel therapeutics. Continued research and collaboration across disciplines will be crucial to unlocking its full potential in addressing unmet medical needs.